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Compound of Interest

Compound Name: Ribitol-3-13C

Cat. No.: B15139481 Get Quote

Essential Safety and Handling Guide for Ribitol-
3-13C
This guide provides crucial safety, handling, and disposal information for Ribitol-3-13C,

ensuring the safety of laboratory personnel and maintaining the integrity of the product. While

Ribitol is not classified as a hazardous substance, adherence to standard laboratory safety

protocols is essential.[1][2][3]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

Ribitol-3-13C. This PPE is designed to protect researchers from potential exposure and to

prevent contamination of the stable isotope-labeled compound.
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PPE Category Item Specifications & Use

Eye & Face Protection Safety Glasses

Must be ANSI Z87.1 compliant.

Required for protection against

impacts and splashes.[4][5]

Face Shield

Recommended when there is

a significant risk of splashing.

[5][6]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling. Should be

immediately removed and

replaced after any contact with

chemicals.[4]

Body Protection Laboratory Coat

Standard cotton or polyester-

cotton blend lab coats are

acceptable.[7] They protect

clothing and skin from potential

splashes.[6]

Long Pants & Closed-Toe

Shoes

Required to protect the lower

body and feet from spills and

falling objects.[7][8]

Respiratory Protection Not generally required

Under normal handling

conditions with adequate

ventilation, respiratory

protection is not necessary.[3]

[9] If dust formation is

significant, a particle filter

respirator may be considered.

[9]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.
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Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[1][9]

Keep the container tightly closed to prevent contamination.[9]

Handling and Preparation of Solutions:

Work in a well-ventilated area, such as a laboratory fume hood, especially when handling the

powdered form to avoid dust inhalation.[8][9]

Before handling, ensure all required PPE is correctly worn.

To weigh the compound, use a clean spatula and weighing paper on a calibrated analytical

balance.

When preparing solutions, slowly add the Ribitol-3-13C to the solvent to avoid splashing.

If heating is required, use a water bath or a heating mantle with care. Ribitol is combustible

and can produce carbon monoxide and carbon dioxide in a fire.[1][9]

Disposal Plan
Waste Disposal:

Although Ribitol is not classified as hazardous waste, it should not be disposed of down the

drain.[1][3][9]

Collect waste Ribitol-3-13C and any contaminated materials (e.g., weighing paper, gloves)

in a designated, labeled waste container.

Dispose of the chemical waste through a licensed chemical waste disposal service, following

all local, regional, and national regulations.[1][9]

Container Disposal:

Completely empty the product container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://cdn.caymanchem.com/cdn/msds/27362m.pdf
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15139481?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse the empty container with a suitable solvent. The rinseate should be collected and

disposed of as chemical waste.

Once thoroughly decontaminated, the container can be recycled or disposed of as regular

laboratory waste, in accordance with institutional guidelines.[1]

Emergency Procedures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids.[9][10] If irritation persists, seek medical attention.

In case of skin contact: Wash off immediately with plenty of water.[9][10]

If inhaled: Move to fresh air. If you feel unwell, seek medical advice.[2][3]

If swallowed: Rinse mouth with water and drink plenty of water.[2][9] If you feel unwell, call a

doctor.[1]

In case of a spill: Wear appropriate PPE. Sweep up the solid material, avoiding dust

formation, and place it in a suitable container for disposal.[9]

Below is a workflow diagram for the safe handling of Ribitol-3-13C.
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Caption: Workflow for Safe Handling of Ribitol-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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